1-(2-(Chloromethyl)-5-(trifluoromethylthio)phenyl)propan-1-one

• Molecular Formula: C11H10ClF3OS
• Molecular Weight: 282.71 g/mol
• IUPAC Name: 1-[2-(chloromethyl)-5-(trifluoromethylsulfanyl)phenyl]propan-1-one
• InChI: InChI=1S/C11H10ClF3OS/c1-2-10(16)9-5-8(17-11(13,14)15)4-3-7(9)6-12/h3-5H,2,6H2,1H3
• InChI Key: KKBOIHNRTGKWAX-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=C(C=CC(=C1)SC(F)(F)F)CCl

Description

1-(2-(Chloromethyl)-5-(trifluoromethylthio)phenyl)propan-1-one is a substituted aryl ketone characterized by a propan-1-one backbone attached to a phenyl ring bearing a chloromethyl (–CH2Cl) group at the ortho (2nd) position and a trifluoromethylthio (–SCF3) group at the meta (5th) position. Thus, comparisons with structurally analogous compounds are essential for inferring its behavior.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Physical Properties

The position and nature of substituents significantly affect physical properties such as melting points and solubility:

Compound Name	Substituents (Position)	Melting Point (°C)	Yield (%)	Reference
Target Compound	2-(Chloromethyl), 5-(Trifluoromethylthio)	N/A	N/A	–
1f (1-(4-(Chloromethyl)phenyl)-...)	4-(Chloromethyl)	137.3–138.5	N/A
30b (Thiophene-containing analog)	Thiophene derivatives	120–122	73

• Ortho vs.
• Trifluoromethylthio vs. Thiophene : Compound 30b, containing a thiophene moiety, has a lower melting point (120–122°C) , suggesting that electron-deficient groups like –SCF3 might further depress melting points if steric effects dominate.

Electronic Effects and Reactivity

• This could increase reactivity toward nucleophilic additions or cross-coupling reactions.
• Chloromethyl (–CH2Cl) : The chloromethyl group in the target compound and 1f enables further derivatization (e.g., nucleophilic substitution). However, ortho-substitution may hinder reactions due to steric constraints compared to para-substituted analogs .